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Compound of Interest

Compound Name: Methyl 4-(butanoylamino)benzoate

Cat. No.: B326432

This technical guide provides a comprehensive overview of Methyl 4-
(butanoylamino)benzoate and its closely related chemical analogs. Due to the specificity of
chemical nomenclature and CAS registration, the exact compound "Methyl 4-
(butanoylamino)benzoate" is not readily found in chemical databases. However, several
structurally similar compounds with significant applications in research and drug development
are well-documented. This guide will focus on the following key compounds, providing their
CAS numbers, properties, synthesis protocols, and relevant data in a structured format for
researchers, scientists, and drug development professionals.

Identified Compounds and their CAS Numbers:

» Methyl 4-(butanoylamino)-3-methylbenzoate: The most direct analog with a methyl
substituent.

o Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate: A nitrated analog, notable as a
pharmaceutical intermediate.

o Methyl 4-(butylamino)benzoate: An analog with a reduced amide linkage.

Methyl 4-(butanoylamino)-3-methylbenzoate

This compound, also known as N-butyryl-4-amino-3-methyl-benzoic acid methyl ester, is a key
intermediate in the synthesis of various organic molecules.
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Data Presentation

Property Value

Reference

301533-59-5 (implied from

[Synonyms: Methyl 4-

butyramido-3-methylbenzoate,

CAS Number o )
synthesis literature) N-butyryl-4-amino-3-methyl-
benzoic acid methyl ester]
Molecular Formula C13H17NO3 [1]
Molecular Weight 235.28 g/mol [1]
Appearance Solid [1]

Experimental Protocols

Synthesis of Methyl 4-(butanoylamino)-3-methylbenzoate

A common synthesis route for this compound involves the acylation of Methyl 4-amino-3-

methylbenzoate with butyryl chloride.[2] An alternative multi-step synthesis starting from o-

toluidine is also documented, which is particularly advantageous for large-scale production.[1]

[2]
Protocol 1: Synthesis from o-Toluidine[1][2]

This process involves three main stages:

o Amidation: Reaction of o-toluidine with butyryl chloride to form N-(2-

methylphenyl)butanamide.

e Bromination: Bromination of the intermediate to yield N-(4-bromo-2-

methylphenyl)butanamide.

o Carbonylation and Esterification: Reaction with carbon monoxide and methanol in the

presence of a palladium catalyst to produce the final product.

Detailed Steps:

o Stage 1. N-(2-methylphenyl)butanamide Synthesis:
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o-Toluidine is dissolved in an inert solvent.

[e]

o

Butyryl chloride is added dropwise at a temperature of 50-100°C.

[¢]

The reaction is stirred until the evolution of gas ceases.

[¢]

The solvent is removed by distillation.

o Stage 2: N-(4-bromo-2-methylphenyl)butanamide Synthesis:

o The crude amide from Stage 1 is dissolved in a suitable solvent for bromination (e.g.,
acetic acid).

o Bromine is added to the solution.

o Stage 3: Methyl 4-(butanoylamino)-3-methylbenzoate Synthesis:

o

N-(4-bromo-2-methylphenyl)butanamide and a palladium catalyst are placed in a pressure
vessel.

o

A mixture of methanol and a base is added.

[¢]

The vessel is pressurized with carbon monoxide (2-30 bar) at 90-160°C.

[e]

The reaction proceeds until carbon monoxide uptake stops.

[e]

The final product is isolated and purified, with reported yields of up to 95%.[2]

Mandatory Visualization

Synthesis of Methyl 4-(butanoylamino)-3-methylbenzoate

+ Butyryl Chloride + Bromine + CO, Methanol(Palladium Catalyst)
o-Toluidine N-(2-methylphenyl)butanamide N-(4-b 2 >

Methyl 4-(butanoylamino)-3-methylbenzoate

Click to download full resolution via product page
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Synthesis of Methyl 4-(butanoylamino)-3-methylbenzoate.

Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate

This nitrated derivative is a documented intermediate in the synthesis of Telmisartan, an
angiotensin Il receptor antagonist used to treat hypertension.[3][4]

Data Presentation

Property Value Reference

CAS Number 152628-01-8 [3I[516]17118]

Molecular Formula C13H16N205 [31[5]

Molecular Weight 280.28 g/mol [31[5]

Appearance White solid powder [4161[8]

Boiling Point 468.1+45.0 °C (Predicted) [3]

Density 1.265 g/cm3 [3]

Storage Temperature 2-8°C or -20°C [3114]

o Chloroform (Slightly), Methanol

Solubility ) [3114]

(Slightly)
) Intermediate for Telmisartan

Primary Use _ [3114][7]

synthesis

Experimental Protocols

Synthesis of Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate[9]
This synthesis involves the nitration of Methyl 4-(butanoylamino)-3-methylbenzoate.
Detailed Steps:

e Preparation of the starting material: Methyl 4-(butanoylamino)-3-methylbenzoate is prepared
from Methyl 4-amino-3-methylbenzoate and butyryl chloride in chloroform.
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 Nitration: The reaction solution containing the starting material is added dropwise to 95%

fuming nitric acid at a temperature of -10°C to -5°C.

« Isolation: The product is isolated from the reaction mixture. This improved nitration method is
reported to have an overall yield of 88% and is noted for its efficiency and low cost.[9]

Mandatory Visualization

Synthesis of Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate

_ "\ -+ Fuming Nitric Acid(-10 to -5 °C) _ _
Methyl 4—(butanoylamlno)—s-methylbenzoate) L Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate

Click to download full resolution via product page

Nitration for the synthesis of the nitrobenzoate derivative.

Methyl 4-(butylamino)benzoate

This compound features a secondary amine and is used as a building block in organic
synthesis, particularly for pharmaceuticals such as local anesthetics and anti-inflammatory

agents.[10]

Data Presentation
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Property Value Reference

CAS Number 71839-12-8 [11][12][13][14]

Molecular Formula C12H17NO2 [11][13]

Molecular Weight 207.27 g/mol [10][11][13][14][15]

Appearance Off-white solid [11]

Melting Point 104 °C [10][13]

Boiling Point 323.3£25.0 °C (Predicted) [10][13]

Density 1.055 g/cm3 [10][13]

Synonyms N-Butyl-4- N [11][15]
(methoxycarbonyl)aniline

Primary Use Intermediate in organic [10][16]

synthesis

Experimental Protocols

While a direct synthesis protocol for Methyl 4-(butylamino)benzoate was not detailed in the

provided search results, the synthesis of its corresponding carboxylic acid, 4-

(Butylamino)benzoic acid, is described and can be logically extended to the methyl ester.[16]

Synthesis of 4-(Butylamino)benzoic Acid[16]

The pH is neutralized with NaHCO3 solution.

Reductive Amination: 4-Aminobenzoic acid is dissolved in methanol.
n-Butyraldehyde and a reducing agent (R-methylpyridine-borane) are added.
The reaction mixture is stirred at room temperature for 16-24 hours.

Workup: The solvent is removed, and the residue is treated with 1 M HCI.
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o Extraction and Purification: The product is extracted with ethyl acetate, washed with brine,
dried, and purified by column chromatography.

Esterification to Methyl 4-(butylamino)benzoate:

The resulting 4-(Butylamino)benzoic acid can be converted to its methyl ester via standard
esterification methods, such as Fischer esterification (refluxing in methanol with a catalytic
amount of strong acid like H2SO4).

Mandatory Visualization

Logical relationships between the discussed chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 4-
(butanoylamino)benzoate and Related Compounds]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b326432#methyl-4-butanoylamino-
benzoate-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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